Cas no 1204518-43-3 (1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate)

1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate is a specialized ester derivative of benzoic acid, featuring chloro, methyl, and nitro functional groups at the 5, 4, and 2 positions, respectively. The 1-methylethyl (isopropyl) ester group enhances solubility in organic solvents, making it suitable for synthetic applications. Its nitro and chloro substituents contribute to its reactivity, particularly in electrophilic aromatic substitution or reduction reactions. This compound is valued in pharmaceutical and agrochemical research as an intermediate for constructing complex molecules. Its stability under standard conditions and well-defined structural properties ensure consistent performance in synthetic workflows. Proper handling is advised due to potential sensitivity to light and moisture.
1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate structure
1204518-43-3 structure
Product Name:1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate
CAS No:1204518-43-3
MF:C11H12ClNO4
MW:257.670282363892
CID:842245
PubChem ID:67119436
Update Time:2025-05-27

1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Isopropyl 5-chloro-4-methyl-2-nitrobenzoate
    • propan-2-yl 5-chloro-4-methyl-2-nitrobenzoate
    • 1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate
    • SCHEMBL1679953
    • 5 - chloro-4 - methyl-2- nitro - benzoic acidisopropyl ester
    • MFCD27976845
    • CS-0453939
    • 1204518-43-3
    • PKLKKNXHDDASGV-UHFFFAOYSA-N
    • 5 - chloro-4 - Methyl-2- nitro - benzoic acid isopropyl ester
    • Isopropyl5-chloro-4-methyl-2-nitrobenzoate
    • DA-33468
    • MDL: MFCD27976845
    • Inchi: 1S/C11H12ClNO4/c1-6(2)17-11(14)8-5-9(12)7(3)4-10(8)13(15)16/h4-6H,1-3H3
    • InChI Key: PKLKKNXHDDASGV-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)OC(C)C)=C(C=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 257.0454856g/mol
  • Monoisotopic Mass: 257.0454856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 72.1Ų

1-Methylethyl 5-Chloro-4-methyl-2-nitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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Alichem
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Alichem
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$2760.40 2023-09-04
Alichem
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